2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 2-fluoro-5-piperidin-1-ylsulfonyl-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C15H16FN3O3S2/c16-13-5-4-11(24(21,22)19-7-2-1-3-8-19)10-12(13)14(20)18-15-17-6-9-23-15/h4-6,9-10H,1-3,7-8H2,(H,17,18,20)
• InChI Key: SADWRTVDQNTYSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=NC=CS3
• Molecular Formula: C15H16FN3O3S2
• Molecular Weight: 369.4 g/mol

Description

2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3-thiazol-2-ylbenzamide, also known as FPA-124, is a novel small molecule that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to possess potent anti-inflammatory and neuroprotective properties.

Mechanism of Action

2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3-thiazol-2-ylbenzamide exerts its therapeutic effects by inhibiting the activity of the transcription factor NF-κB, which plays a crucial role in the regulation of inflammation and cell survival. By inhibiting NF-κB, this compound reduces the production of pro-inflammatory cytokines and chemokines, which leads to a reduction in inflammation and neurodegeneration.
Biochemical and Physiological Effects:
This compound has been found to possess potent anti-inflammatory and neuroprotective properties. In preclinical studies, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which leads to a reduction in inflammation and neurodegeneration. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3-thiazol-2-ylbenzamide in lab experiments include its potent anti-inflammatory and neuroprotective properties, as well as its ability to improve cognitive function and memory. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3-thiazol-2-ylbenzamide. One potential direction is to investigate the therapeutic potential of this compound in other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to develop more potent and selective NF-κB inhibitors based on the structure of this compound. Additionally, further studies are needed to investigate the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of 2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3-thiazol-2-ylbenzamide involves the reaction of 2-fluoro-5-nitrobenzoic acid with thionyl chloride to form 2-fluoro-5-chlorobenzoic acid. The resulting product is then reacted with piperidine and sodium sulfite to yield 2-fluoro-5-(1-piperidinylsulfonyl)benzoic acid. This compound is then reacted with thioamide to form the final product, this compound.

Scientific Research Applications

2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3-thiazol-2-ylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including multiple sclerosis, Alzheimer's disease, and Parkinson's disease. In preclinical studies, this compound has been found to possess potent anti-inflammatory and neuroprotective properties, which makes it a promising candidate for the treatment of neurodegenerative diseases.